Cas no 2639425-32-2 (4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine)

• Product Name: 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine
• CAS No: 2639425-32-2
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 5642255
• PubChem ID: 165901599
• Update Time: 2025-06-11

4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27783732
• 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetan]-1-amine
• 2639425-32-2
• 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine

• Inchi： 1S/C8H14N2O2/c9-3-6-1-7(10,2-6)8(12-6)4-11-5-8/h1-5,9-10H2
• InChI Key： UQIXTXBLYHBSOU-UHFFFAOYSA-N
• SMILES： O1C2(COC2)C2(CC1(CN)C2)N

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-(aminomethyl)-3-oxaspirobicyclo2.1.1hexane-2,3'-oxetan-1-amine

Exploring the Unique Properties and Applications of 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine (CAS No. 2639425-32-2)

The compound 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine (CAS No. 2639425-32-2) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique spirocyclic and oxetane-containing structure. This molecule combines a spirobicyclic framework with an oxetane ring, offering exceptional steric and electronic properties that make it a valuable building block in drug discovery and material science. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, addressing key challenges in modern therapeutics.

In recent years, the demand for novel small-molecule scaffolds has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. The spirocyclic core of 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine provides a three-dimensional complexity that can improve binding affinity and selectivity for biological targets. This aligns with the growing trend toward fragment-based drug design and covalent inhibitors, which rely on structurally diverse compounds to achieve precise therapeutic effects.

Another hot topic in chemical research is the use of oxetanes as bioisosteres for carbonyl groups or other heterocycles. The oxetane moiety in this compound can reduce metabolic clearance while maintaining favorable physicochemical properties, making it a promising candidate for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. Its aminomethyl functionality further enables facile derivatization, allowing chemists to explore a wide range of structure-activity relationships (SAR).

From a synthetic perspective, the preparation of 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine involves innovative ring-forming reactions and stereoselective transformations. Recent advances in photocatalysis and transition-metal catalysis have streamlined access to such complex architectures, reducing the need for costly and time-consuming multi-step syntheses. This efficiency is critical for accelerating hit-to-lead optimization in drug development pipelines.

Beyond pharmaceuticals, this compound's rigid, polar structure has potential applications in polymer chemistry and agrochemicals. Its ability to confer stability and solubility could lead to breakthroughs in biodegradable materials or crop protection agents, aligning with global sustainability goals. As industries prioritize green chemistry and circular economy principles, molecules like 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine may play a pivotal role.

In summary, 4-(aminomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,3'-oxetan-1-amine (CAS No. 2639425-32-2) represents a versatile and scientifically intriguing compound with broad interdisciplinary relevance. Its structural features address pressing challenges in drug design, catalysis, and sustainable chemistry, making it a subject of ongoing research and commercial interest. As scientists continue to unravel its potential, this molecule may emerge as a cornerstone in next-generation therapeutic and material innovations.